Cas no 1805016-60-7 (Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805016-60-7
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4812466
• Update Time: 2025-05-21

Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H8BrF6NO3/c1-21-7(20)2-6-8(22-11(16,17)18)5(3-12)4-19-9(6)10(13,14)15/h4H,2-3H2,1H3
• InChI Key： FMSRHIFBAMNLCY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C(CC(=O)OC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate

Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805016-60-7) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with several functional groups, including a bromomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, along with an acetate ester moiety. These substituents contribute to its unique chemical properties and reactivity.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical transformations. The bromomethyl group at the 5-position introduces electrophilic character, making it a potential site for nucleophilic substitution reactions. Meanwhile, the trifluoromethoxy group at the 4-position and the trifluoromethyl group at the 2-position enhance the molecule's stability and electronic properties due to the electron-withdrawing effects of the fluorine atoms. These substituents also increase the compound's lipophilicity, which is advantageous for certain biological applications.

Recent studies have highlighted the importance of Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition or receptor modulation. For instance, its ability to undergo Suzuki-Miyaura coupling reactions has been leveraged to construct complex heterocyclic frameworks with potential anticancer properties.

In addition to its medicinal applications, this compound has shown promise in agrochemical research. The trifluoromethoxy and trifluoromethyl groups contribute to its resistance to metabolic degradation in plants, making it a valuable building block for herbicides and insecticides. Recent advancements in green chemistry have also focused on optimizing the synthesis of this compound to minimize environmental impact, employing catalytic systems and sustainable solvents.

The synthesis of Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate typically involves multi-step processes that require precise control over reaction conditions. Key steps include nucleophilic aromatic substitution and esterification reactions, which are critical for achieving high yields and purity. Researchers have also investigated alternative synthetic routes using microwave-assisted synthesis and continuous-flow reactors to enhance efficiency and scalability.

From a structural perspective, the molecule's acetate ester moiety plays a significant role in modulating its physical properties. This group not only influences solubility but also serves as a protecting group during subsequent chemical transformations. The interplay between these functional groups underscores the compound's versatility in various chemical reactions and applications.

Looking ahead, ongoing research aims to further elucidate the biological activity of Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate and its derivatives. Advanced computational methods, such as molecular docking and quantum mechanics simulations, are being employed to predict binding affinities and optimize lead compounds for therapeutic use. Furthermore, efforts are being made to explore its potential in nanotechnology applications, where its unique electronic properties could be harnessed for novel materials development.

In conclusion, Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetate stands out as a versatile and intriguing compound with vast potential across multiple disciplines. Its complex structure and functional groups make it an invaluable tool in organic synthesis, while its applications span from drug discovery to agrochemical development. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.